Cas no 1338686-82-0 (1-(3-bromopropyl)-2-ethylbenzene)

• Product Name: 1-(3-bromopropyl)-2-ethylbenzene
• CAS No: 1338686-82-0
• MF: C₁₁H₁₅Br
• MW: 227.140802621841
• CID: 6408183
• PubChem ID: 18786594
• Update Time: 2025-05-20

1-(3-bromopropyl)-2-ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopropyl)-2-ethylbenzene
• Benzene, 1-(3-bromopropyl)-2-ethyl-
• 1338686-82-0
• EN300-1913236
• SCHEMBL8062014

• Inchi： 1S/C11H15Br/c1-2-10-6-3-4-7-11(10)8-5-9-12/h3-4,6-7H,2,5,8-9H2,1H3
• InChI Key： ORAFNCIMPKRXDR-UHFFFAOYSA-N
• SMILES： C1(CCCBr)=CC=CC=C1CC

Computed Properties

• Exact Mass: 226.03571g/mol
• Monoisotopic Mass: 226.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 253.7±9.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-(3-bromopropyl)-2-ethylbenzene

Introduction to 1-(3-bromopropyl)-2-ethylbenzene (CAS No. 1338686-82-0)

1-(3-bromopropyl)-2-ethylbenzene, identified by its Chemical Abstracts Service (CAS) number 1338686-82-0, is a significant organic compound that has garnered attention in the field of pharmaceutical and chemical research. This compound, featuring a brominated propyl side chain and an ethyl substituent on a benzene ring, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a combination of aromatic and aliphatic functionalities, opens up diverse possibilities for further chemical modifications and applications.

The synthesis of 1-(3-bromopropyl)-2-ethylbenzene typically involves the bromination of 2-ethylbenzene followed by the introduction of a propyl group. This process requires careful control of reaction conditions to ensure high yield and purity. The presence of the bromine atom at the 3-position of the propyl chain enhances the reactivity of the molecule, making it a versatile building block for more complex structures. In recent years, advances in catalytic methods have improved the efficiency of these synthetic routes, reducing byproducts and improving overall sustainability.

One of the most compelling aspects of 1-(3-bromopropyl)-2-ethylbenzene is its utility in pharmaceutical research. The compound serves as a precursor for the development of novel therapeutic agents. Its aromatic core can be functionalized in various ways to create molecules with specific biological activities. For instance, researchers have explored its potential in designing ligands for G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes. The bromine substituent allows for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of heterocyclic compounds with enhanced pharmacological properties.

Recent studies have highlighted the role of 1-(3-bromopropyl)-2-ethylbenzene in developing antimicrobial agents. The combination of aromatic and aliphatic moieties in its structure provides a scaffold that can interact with bacterial cell membranes or enzymes, disrupting essential biological pathways. Preliminary findings suggest that derivatives of this compound exhibit promising activity against resistant strains of bacteria. This is particularly relevant in an era where antibiotic resistance is becoming increasingly prevalent, underscoring the need for innovative approaches to combat infections.

The compound's potential extends beyond pharmaceuticals into materials science. Its ability to undergo polymerization or copolymerization makes it a candidate for creating novel polymers with tailored properties. These polymers could find applications in coatings, adhesives, or even advanced materials for electronics. The bromine functionality also allows for post-polymerization modifications, enabling fine-tuning of material characteristics such as solubility, thermal stability, and mechanical strength.

In terms of regulatory considerations, 1-(3-bromopropyl)-2-ethylbenzene (CAS No. 1338686-82-0) is subject to standard chemical safety protocols. While it is not classified as a hazardous material under typical conditions, proper handling procedures must be followed to ensure safety in laboratory and industrial settings. Storage should be conducted in cool, dry environments away from incompatible substances such as strong oxidizers or bases. Personal protective equipment (PPE), including gloves and safety goggles, is recommended when handling this compound to minimize exposure risks.

The growing interest in 1-(3-bromopropyl)-2-ethylbenzene reflects its broad applicability across multiple scientific disciplines. As research continues to uncover new synthetic methodologies and biological activities, this compound is likely to remain at the forefront of chemical innovation. Its role as an intermediate in drug discovery and material science underscores its importance as a molecular tool with far-reaching implications.

Future directions in studying 1-(3-bromopropyl)-2-ethylbenzene may include exploring its behavior under different reaction conditions or investigating its interactions with biological targets at a more detailed level. Advances in computational chemistry could also aid in designing derivatives with optimized properties through virtual screening methods. By leveraging these approaches, researchers can accelerate the development pipeline for new applications based on this versatile compound.

In conclusion,1-(3-bromopropyl)-2-ethylbenzene (CAS No. 1338686-82-0) represents a promising chemical entity with significant potential across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation through synthetic chemistry and functionalization strategies. As scientific understanding evolves，this compound will continue to play an important role in advancing both fundamental research and applied technologies.